![molecular formula C21H18N2O5 B6495071 N-(2H-1,3-benzodioxol-5-yl)-N'-[2-hydroxy-2-(naphthalen-1-yl)ethyl]ethanediamide CAS No. 1351605-01-0](/img/structure/B6495071.png)
N-(2H-1,3-benzodioxol-5-yl)-N'-[2-hydroxy-2-(naphthalen-1-yl)ethyl]ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2H-1,3-benzodioxol-5-yl)-N'-[2-hydroxy-2-(naphthalen-1-yl)ethyl]ethanediamide (NBNE) is a small molecule that has been studied for its potential applications in research and drug development. NBNE is a derivative of benzodioxole, a heterocyclic compound with a five-membered ring structure. It is a relatively new compound and has been studied for its ability to act as an inhibitor of certain enzymes. NBNE has been shown to have potential applications in the fields of biochemistry, pharmacology, and medicinal chemistry.
Mechanism of Action
N-(2H-1,3-benzodioxol-5-yl)-N'-[2-hydroxy-2-(naphthalen-1-yl)ethyl]ethanediamide has been shown to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. This inhibition is thought to be due to the binding of this compound to the active site of the enzyme, which prevents the enzyme from catalyzing the reaction. In addition, this compound has been shown to interact with other proteins and receptors, which may explain its potential applications in research and drug development.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the growth of cancer cells, and it has been used as a tool to study the mechanisms of cell death. In addition, this compound has been shown to modulate the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
N-(2H-1,3-benzodioxol-5-yl)-N'-[2-hydroxy-2-(naphthalen-1-yl)ethyl]ethanediamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in aqueous and organic solvents. In addition, it has been shown to be a potent inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. However, it is important to note that this compound is a relatively new compound, and more research is needed to fully understand its effects and potential applications.
Future Directions
The potential applications of N-(2H-1,3-benzodioxol-5-yl)-N'-[2-hydroxy-2-(naphthalen-1-yl)ethyl]ethanediamide are still being explored. Further research is needed to understand its effects on biochemical and physiological processes, as well as its potential use as a tool for drug development and research. In addition, further research is needed to explore the potential use of this compound as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. Other potential future directions include exploring the potential use of this compound as an inhibitor of other enzymes and proteins, as well as exploring the potential use of this compound in the development of novel therapeutic agents.
Synthesis Methods
N-(2H-1,3-benzodioxol-5-yl)-N'-[2-hydroxy-2-(naphthalen-1-yl)ethyl]ethanediamide can be synthesized in a two-step process. The first step involves the reaction of a phenol with an alkyl halide in the presence of a base to form an alkyloxybenzene. The second step involves the reaction of the alkyloxybenzene with a naphthalene-substituted ethylenediamine in the presence of a base to form this compound.
Scientific Research Applications
N-(2H-1,3-benzodioxol-5-yl)-N'-[2-hydroxy-2-(naphthalen-1-yl)ethyl]ethanediamide has been studied for its potential applications in research and drug development. It has been shown to be a potent inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, this compound has been shown to inhibit the growth of cancer cells, and it has been used as a tool to study the mechanisms of cell death.
properties
IUPAC Name |
N'-(1,3-benzodioxol-5-yl)-N-(2-hydroxy-2-naphthalen-1-ylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O5/c24-17(16-7-3-5-13-4-1-2-6-15(13)16)11-22-20(25)21(26)23-14-8-9-18-19(10-14)28-12-27-18/h1-10,17,24H,11-12H2,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDHGQUOJZWHYBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)C(=O)NCC(C3=CC=CC4=CC=CC=C43)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.